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Compound of Interest

Compound Name: eCF309

Cat. No.: B607265

Researchers and drug development professionals handling eCF309 must adhere to specific
safety and disposal procedures to ensure a safe laboratory environment and compliance with
regulations. This guide provides essential, immediate safety and logistical information for the
proper disposal of eCF309, a potent and selective mTOR inhibitor.

Key Safety and Disposal Information

Proper handling and disposal of eCF309 are critical. The following table summarizes key
guantitative and qualitative data regarding this compound.
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Property

Value

Source

Chemical Name

3-(2-amino-5-benzoxazolyl)-1-
(2,2-diethoxyethyl)-1H-
pyrazolo[3,4-d]pyrimidin-4-

amine

Cayman Chemical

CAS Number

2001571-40-8

Cayman Chemical

Molecular Formula C18H21N703 Cayman Chemical
Molecular Weight 383.4 g/mol Cayman Chemical
o DMSO: 2 mg/mLDMF: 1.6 _
Solubility Cayman Chemical
mg/mL
Storage -20°C Cayman Chemical

Disposal Recommendation

Must not be disposed of with

household garbage. Do not

allow to reach sewage system.

Disposal must be made
according to official

regulations.

Cayman Chemical Safety Data
Sheet

Disposal Protocol

While specific protocols may vary based on institutional and local regulations, the following

procedure outlines the general steps for the safe disposal of eCF309.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling eCF309.

2. Waste Segregation:

e Solid Waste: Collect any solid eCF309 waste, including contaminated consumables (e.g.,

pipette tips, tubes), in a designated, clearly labeled hazardous waste container.
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 Liquid Waste: Dispose of solutions containing eCF309 in a sealed, properly labeled
hazardous liquid waste container. Do not pour eCF309 solutions down the drain.[1]

3. Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"eCF309," and any other information required by your institution's environmental health and
safety (EHS) department.

4. Storage of Waste:

» Store hazardous waste containers in a designated, secure area away from incompatible
materials. Ensure the storage area is well-ventilated.

5. Waste Pickup and Disposal:

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. Follow their specific procedures for scheduling and documentation.
Disposal must be conducted in accordance with all local, state, and federal regulations.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of eCF309.
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Caption: Workflow for the proper disposal of eCF309 waste.

By following these procedures, laboratory professionals can ensure the safe handling and
disposal of eCF309, minimizing risks to themselves and the environment. Always consult your
institution's specific safety guidelines and EHS department for detailed instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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